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Compound of Interest

Compound Name: 3-(3-Furyl)acrylic acid

Cat. No.: B053948

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(3-Furyl)acrylic acid, a valuable
intermediate in chemical and pharmaceutical research. The document details its chemical and
physical properties, safety information, synthesis protocols, and known biological activities.

Chemical and Physical Properties

3-(3-Furyl)acrylic acid, with the CAS number 39244-10-5, is an organic compound featuring a
furan ring attached to an acrylic acid moiety.[1][2][3][4] This structure imparts unique reactivity,
making it a versatile building block in organic synthesis.

Table 1: Chemical Identifiers
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Identifier

Value

CAS Number

39244-10-5[1][2][3][4]

Molecular Formula

C7HeOs3[1][5][6]

Molecular Weight 138.12 g/mol [1][5][6]
IUPAC Name (E)-3-(furan-3-yl)prop-2-enoic acid[6]
3-Furanacrylic Acid, 3-(3-Furanyl)-2-propenoic
Synonyms ) i )
Acid, (2E)-3-(3-furyl)prop-2-enoic acid[3][5]
InChl Key JHAPZUDWRRBZHZ-OWOJBTEDSA-N[2][4][5]
SMILES O=C(0)/C=Clclccocl[5]

Table 2: Physical Properties

Property

Value

Melting Point

152°C to 154°C[1]

Solubility in Water

Sparingly soluble (0.56 g/L at 25°C)[1][6]

Appearance

Neat[5]

logPoct/wat

1.377 (Calculated)[7]

Safety and Handling

While comprehensive toxicological properties have not been thoroughly investigated, some

safety information is available. It is recommended to handle this compound with standard

laboratory precautions.

Table 3: GHS Hazard and Precautionary Statements (General Recommendations)
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Category Information

Hazard Statements Inhalation may cause respiratory irritation.[8]

Use personal protective equipment. Avoid dust

Precautionary Statements _ o
formation. Ensure adequate ventilation.[3]

In case of inhalation, move the person to fresh

air. For skin contact, wash with soap and water.
First Aid Measures For eye contact, rinse thoroughly with water. If

swallowed, rinse mouth with water. In all cases,

consult a physician.[8]

Experimental Protocols

Synthesis of (E)-3-(3-Furyl)acrylic Acid

A common method for the synthesis of 3-(3-Furyl)acrylic acid is the Knoevenagel
condensation reaction.[9][10][11]

Materials:

e 3-Furaldehyde

» Malonic acid

e Pyridine

o Piperidine (catalyst)

e 1.0 M Hydrochloric acid

o Ethyl acetate

e Anhydrous Sodium Sulfate
Procedure:

e Combine 3-furaldehyde (0.15 mol) and malonic acid (0.02 mol) in pyridine (30 mL).[10]
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 Stir the mixture and heat to 85-90°C for 2 hours.[10]

e Cool the reaction mixture to 15-20°C.[10]

e Pour the mixture into cold 1.0 M hydrochloric acid (150 mL) and stir for 30 minutes.[10]
o Filter the resulting solid.

o Dissolve the solid in ethyl acetate (300 mL) and wash with 1.0 M hydrochloric acid (2 x 150
mL).[10]

» Dry the organic phase with anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude product.[10]

o Recrystallize the crude product from an ethyl acetate-n-hexane mixture to yield (E)-3-(3-
furyl)acrylic acid.[10]

Synthesis Workflow Diagram

Biological Activity and Applications

3-(3-Furyl)acrylic acid serves as a reactant in the preparation of various compounds with
potential biological activity. For instance, it is a key intermediate in the synthesis of 7-
aminofuro[2,3-c]pyridine inhibitors of TAK1 (Transforming growth factor-B-activated kinase 1), a
protein involved in inflammatory signaling pathways.[5]

Derivatives of 3-(3-Furyl)acrylic acid have demonstrated antimicrobial properties against a
range of microorganisms, including bacteria like Escherichia coli and Staphylococcus aureus,
as well as the fungus Candida albicans.[9] The proposed mechanism of action involves the
disruption of bioenergetic processes within the microbial cells.[9]

Drug Discovery Application Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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